Cas no 59009-62-0 (2,4-Diphenyl-1H-pyrrole-3-carbonitrile)

2,4-Diphenyl-1H-pyrrole-3-carbonitrile is a heterocyclic organic compound featuring a pyrrole core substituted with phenyl groups at the 2- and 4-positions and a nitrile functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its electron-rich aromatic system and reactive nitrile group enable diverse functionalization, facilitating the development of complex molecular architectures. The compound’s stability and well-defined reactivity profile make it valuable for research in medicinal chemistry and material science. It is commonly utilized in the synthesis of bioactive molecules and optoelectronic materials due to its robust scaffold and synthetic adaptability.

2,4-Diphenyl-1H-pyrrole-3-carbonitrile structure

59009-62-0 structure

Product Name:2,4-Diphenyl-1H-pyrrole-3-carbonitrile

CAS No:59009-62-0

MF:C₁₇H₁₂N₂

MW:244.290583610535

CID:1092747

PubChem ID:4610290

Update Time:2025-05-23

2,4-Diphenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2,4-Diphenyl-1H-pyrrole-3-carbonitrile
- SB63361
- 59009-62-0
- Inchi： 1S/C17H12N2/c18-11-15-16(13-7-3-1-4-8-13)12-19-17(15)14-9-5-2-6-10-14/h1-10,12,19H
- InChI Key： TZIVDQSYMRAURD-UHFFFAOYSA-N
- SMILES： N1C=C(C2C=CC=CC=2)C(C#N)=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 244.10016
Monoisotopic Mass: 244.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 39.6Å²

Experimental Properties

PSA: 39.58

2,4-Diphenyl-1H-pyrrole-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109005243-1g	2,4-Diphenyl-1H-pyrrole-3-carbonitrile	59009-62-0	95%	1g	$721.14	2023-09-01
Chemenu	CM196647-1g	2,4-diphenyl-1H-pyrrole-3-carbonitrile	59009-62-0	95%	1g	$830	2021-08-05
Chemenu	CM196647-1g	2,4-diphenyl-1H-pyrrole-3-carbonitrile	59009-62-0	95%	1g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1738733-1g	2,4-Diphenyl-1h-pyrrole-3-carbonitrile	59009-62-0	98%	1g	￥7350.00	2024-05-07